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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B15592222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential repellent spectrum of 4(15),11-
Oppositadien-1-ol, a naturally occurring sesquiterpenoid, against established synthetic insect

repellents. Due to the limited direct research on the isolated compound, this analysis leverages

data from studies on essential oils where it is a constituent, particularly from guava (Psidium

guajava) leaves.

Executive Summary
4(15),11-Oppositadien-1-ol is a sesquiterpenoid alcohol found in various plants, including

guava, a plant recognized for its insect-repellent properties.[1][2] While direct quantitative data

on the repellent efficacy of isolated 4(15),11-Oppositadien-1-ol is not extensively documented

in publicly available research, the known repellent activity of guava leaf essential oil suggests

its potential as a repellent. This guide synthesizes available information to provide a preliminary

comparative perspective against DEET, Picaridin, and IR3535.

Data Presentation: Repellent Efficacy
The following table summarizes the known repellent spectrum of guava leaf essential oil, which

contains 4(15),11-Oppositadien-1-ol, and compares it with leading synthetic repellents. It is

important to note that the efficacy of the essential oil is a result of the synergistic or additive

effects of its various components, and the specific contribution of 4(15),11-Oppositadien-1-ol
is yet to be fully elucidated.
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Repellent
Agent

Active
Concentration

Target Pests
Protection
Time (Hours)

Reference

Guava Leaf

Essential Oil

(containing

4(15),11-

Oppositadien-1-

ol)

2.5% - 5.0%

Anopheles

minimus,

Anopheles

epiroticus, Culex

quinquefasciatus

Not specified in

hours, but

demonstrated

significant

escape rates in

excito-repellency

assays.[3][4]

[3][4]

DEET 15% - 30%

Mosquitoes

(various

species), Ticks,

Fleas, Chiggers,

Biting Flies

Up to 5-8 hours.

[5][6]
[5][6]

Picaridin 20%

Mosquitoes

(various

species), Ticks,

Biting Flies

Up to 8 hours -

IR3535 20%

Mosquitoes

(various

species), Ticks,

Biting Flies

Up to 8 hours -

Experimental Protocols
The evaluation of insect repellents requires standardized and rigorous experimental protocols

to ensure the reliability and comparability of data. The following are detailed methodologies for

key experiments commonly cited in repellent efficacy studies, based on guidelines from the

World Health Organization (WHO) and the Environmental Protection Agency (EPA).

Arm-in-Cage Test for Mosquito Repellency
This laboratory-based method is a standard for assessing the complete protection time of a

topically applied repellent against biting mosquitoes.
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Objective: To determine the duration of complete protection provided by a repellent formulation

against mosquito bites under controlled laboratory conditions.

Materials:

Test repellent formulation

Control substance (e.g., ethanol or the formulation's base without the active ingredient)

Cages (e.g., 30x30x30 cm) containing a known number of host-seeking, non-blood-fed

female mosquitoes (e.g., 200 Aedes aegypti or Anopheles gambiae).

Human volunteers (screened for ethical considerations and informed consent obtained).

Timer

Procedure:

Volunteer Preparation: Volunteers should avoid using any scented products (soaps, lotions,

perfumes) for at least 24 hours before the test.

Application of Repellent: A precise amount of the test repellent (e.g., 1 mL) is applied evenly

to a defined area of a volunteer's forearm (e.g., 250 cm²). The other forearm can be used as

a control or for testing another repellent.

Exposure: At predetermined intervals (e.g., every 30 minutes), the treated forearm is

exposed to the caged mosquitoes for a fixed period (e.g., 3 minutes).

Endpoint Determination: The test is concluded for a specific repellent when the first mosquito

lands and bites (or lands and probes, depending on the protocol). The time from application

to the first confirmed bite is recorded as the Complete Protection Time (CPT).

Data Analysis: The CPTs for the test repellent are recorded and averaged across multiple

volunteers and replicates.

Excito-Repellency Chamber Test
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This method is used to differentiate between the spatial repellent (non-contact) and irritant

(contact) effects of a volatile chemical.

Objective: To assess the ability of a chemical to repel mosquitoes from a distance and to

induce an escape response upon contact.

Materials:

Excito-repellency chamber (a box with two chambers connected by a tunnel, allowing insects

to move from the treated to the untreated chamber).

Test chemical impregnated on a substrate (e.g., filter paper).

Control substrate (treated with solvent only).

A known number of healthy, non-blood-fed female mosquitoes.

Aspirator for handling mosquitoes.

Timer.

Procedure:

Chamber Setup: The treated substrate is placed in one chamber, and the control substrate is

placed in the other.

Mosquito Introduction: A known number of mosquitoes (e.g., 50) are introduced into the

treated chamber.

Observation: The number of mosquitoes that move from the treated chamber to the

untreated chamber is recorded at regular intervals over a specific period (e.g., 30 minutes).

Data Analysis: The percentage of mosquitoes that escape from the treated chamber is

calculated and compared to the control setup. This provides a measure of the repellent

and/or irritant effect of the test chemical.

Mandatory Visualizations
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Experimental Workflow for Repellent Efficacy Testing

Preparation Phase

Testing Phase

Data Analysis Phase

Volunteer Recruitment & Informed Consent

Repellent Application to Volunteer's Arm

Repellent Formulation Preparation Mosquito Rearing & Selection

Exposure to Mosquitoes in Cage (e.g., 3 min intervals)

Record Time to First Bite (Complete Protection Time)

Collect CPT Data from Multiple Volunteers

Statistical Analysis (e.g., Mean, SD)

Compare with Control & Standard Repellents

Click to download full resolution via product page

Caption: Workflow for Arm-in-Cage Repellent Efficacy Testing.
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Putative Signaling Pathway for Olfactory Repellency
The precise mechanism of action for 4(15),11-Oppositadien-1-ol is not yet known. However,

insect repellents generally act on the olfactory system. The following diagram illustrates a

generalized signaling pathway for how a repellent molecule might be detected by an insect's

olfactory receptor neurons.

Insect Olfactory System
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(e.g., 4(15),11-Oppositadien-1-ol)

Odorant Receptor (OR)

Binding

Olfactory Receptor Neuron (ORN)

Activation
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Signal Transduction
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Click to download full resolution via product page

Caption: Generalized Olfactory Signaling Pathway for Insect Repellency.
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Conclusion
4(15),11-Oppositadien-1-ol, as a component of guava leaf essential oil, shows promise as a

potential insect repellent. However, further research is imperative to isolate the compound and

conduct rigorous, standardized bioassays to determine its specific repellent spectrum, efficacy,

and mechanism of action. Comparative studies against DEET, Picaridin, and IR3535 using the

pure compound will be crucial for its potential development as a commercial repellent. The

experimental protocols and conceptual frameworks provided in this guide offer a foundation for

such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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